Cas no 1251005-34-1 (rac-(1R,5R)-3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: rac-(1R,5R)-3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 1251005-34-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 4564839
• PubChem ID: 97291630
• Update Time: 2025-09-21

rac-(1R,5R)-3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,5S)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• (1S,5S)-3-(TERT-BUTOXYCARBONYL)-3-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLIC ACID
• cis-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• (1S,5S)-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• AM805790
• (1S,5S)-3-[(t-Butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• rac-(1R,5R)-3-(tert-butoxy)carbonyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• cis-3-Boc-3-azabicyclo[3.1.0]hexane-1-carboxylic Acid
• BAC00534
• MFCD30802959
• 3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylicacid
• SCHEMBL14675345
• (1S,5S)-3-Boc-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 3-BOC-3-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLIC ACID
• 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester
• DB-165180
• 1363381-55-8
• 1251005-34-1
• AKOS024097113
• SY098023
• AS-34273
• (1R,5R)-3-Boc-3-azabicyclo[3.1.0]hexane-1-carboxylic Acid
• SY344463
• PB14029
• CS-0051578
• MFCD18633027
• MFCD22566159
• EN300-307197
• 3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• F8887-2212
• 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 3-tert-Butoxycarbonyl-3-azabicyclo[3.1.0]hexane-5-carboxylic acid
• 3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• rel-((1S,5S)-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid)
• SY344143

• Inchi： 1S/C11H17NO4/c1-10(2,3)16-9(15)12-5-7-4-11(7,6-12)8(13)14/h7H,4-6H2,1-3H3,(H,13,14)/t7-,11-/m1/s1
• InChI Key： OUTDFRNFTVGFRQ-RDDDGLTNSA-N
• SMILES： OC([C@]12CN(C(=O)OC(C)(C)C)C[C@H]1C2)=O

Computed Properties

• Exact Mass: 227.11575802 g/mol
• Monoisotopic Mass: 227.11575802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8
• Molecular Weight: 227.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids